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Compound of Interest

Compound Name: IFN alpha-IFNAR-IN-1

Cat. No.: B1674420 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with IFN alpha-IFNAR-IN-1, a nonpeptidic, low-

molecular-weight inhibitor of the interaction between IFN-α and its receptor, IFNAR.[1][2][3][4]

[5] Adherence to these procedures is vital for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Safety Data Sheets (SDS) for IFN alpha-IFNAR-IN-1 hydrochloride present some conflicting

information regarding its hazard classification. While one source indicates it is not a hazardous

substance[6], another classifies it as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[7] Therefore, a cautious approach is mandatory. The following table

summarizes key safety information and recommended PPE.
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Parameter Information Citation

Chemical Formula C18H18ClNS [6]

Molecular Weight 315.86 g/mol [6]

CAS Number 2070014-98-9 [6]

Hazard Classifications

Not classified as hazardous

(MedChemExpress SDS)

Acute toxicity, Oral (Category

4); Acute and Chronic Aquatic

Toxicity (Category 1) (DC

Chemicals SDS)

[6][7]

Signal Word None / Warning [7]

Hazard Statements

H302: Harmful if swallowed

H410: Very toxic to aquatic life

with long lasting effects

[7]

Occupational Exposure Limits No data available [6][7]

Minimum Required Personal Protective Equipment (PPE):

Body Protection: A standard laboratory coat must be worn and fully buttoned.[8] For tasks

with a higher risk of splashes, consider a chemical-resistant or splash-resistant coat.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[9] Given the potential

for skin contact, gloves should be inspected before use and changed immediately if

contaminated. For extended procedures, consider double-gloving.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[9]

When handling the solid compound or preparing solutions, it is highly recommended to use

chemical splash goggles.[10] A face shield should be worn in addition to goggles when there

is a significant risk of splashing.[11]

Foot Protection: Closed-toe shoes are mandatory in the laboratory.[8]
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Respiratory Protection: While not explicitly required by the SDS if working in a well-ventilated

area, a respirator (e.g., N95) may be appropriate when handling the powder outside of a

chemical fume hood to prevent inhalation.[11][12]

Experimental Workflow and Handling Procedures
The following diagram and procedural steps outline the safe handling of IFN alpha-IFNAR-IN-1
from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.uab.edu/ehs/images/docs/gen/CourseMaterialOHS101_07132020.pdf
https://www.benchchem.com/product/b1674420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for IFN alpha-IFNAR-IN-1

Preparation

Handling

Cleanup and Disposal

Receiving and Inspection

Storage

Don PPE

Prepare Workspace

Weighing (in fume hood)

Proceed to handling

Solubilization

Use in Experiment

Decontamination of Surfaces

Experiment complete

Waste Disposal (as hazardous)

Doff and Dispose PPE

Hand Washing

Click to download full resolution via product page

Safe Handling Workflow for IFN alpha-IFNAR-IN-1

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1674420?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Protocol:

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks.

Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area.[7]

For long-term stability, store the powder at -20°C and solutions at -80°C.[7]

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Prepare Workspace: Ensure a clean and organized workspace. All handling of the solid

compound should be done in a certified chemical fume hood to avoid inhalation of dust.[6][7]

Weighing: Carefully weigh the desired amount of the solid compound in the chemical fume

hood.

Solubilization: Prepare solutions in the fume hood. IFN alpha-IFNAR-IN-1 hydrochloride is

soluble in DMSO and ethanol.[2]

Use in Experiment: Conduct experimental procedures following established laboratory

protocols.

Decontamination: After use, decontaminate all surfaces and equipment that may have come

into contact with the compound using an appropriate disinfectant or cleaning agent.

Waste Disposal: Due to its potential aquatic toxicity, dispose of all waste containing IFN
alpha-IFNAR-IN-1 as hazardous chemical waste in accordance with local, state, and federal

regulations.[7] Do not dispose of it down the drain.

Doff and Dispose PPE: Remove and dispose of gloves and any other disposable PPE in the

appropriate hazardous waste container.[8] Lab coats should be laundered separately from

personal clothing.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
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In the event of an exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water.[6] Seek medical attention if irritation develops.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[6]

Always have a safety shower and eye wash station readily accessible in the laboratory.[6][7] In

case of a spill, evacuate the area, and if it is a large spill, contact your institution's

environmental health and safety department. For small spills, absorb the material with an inert

absorbent and place it in a sealed container for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. glpbio.com [glpbio.com]

4. IFN alpha-IFNAR-IN-1 (hydrochloride) - MedChem Express [bioscience.co.uk]

5. medchemexpress.com [medchemexpress.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. IFN-α/IFNAR-IN-1 hydrochloride|2070014-98-9|MSDS [dcchemicals.com]

8. addgene.org [addgene.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

http://file.medchemexpress.com/batch_PDF/HY-12836A/IFN-alpha-IFNAR-IN-1-hydrochloride-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-12836A/IFN-alpha-IFNAR-IN-1-hydrochloride-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-12836A/IFN-alpha-IFNAR-IN-1-hydrochloride-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-12836A/IFN-alpha-IFNAR-IN-1-hydrochloride-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-12836A/IFN-alpha-IFNAR-IN-1-hydrochloride-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC42604.html
https://www.benchchem.com/product/b1674420?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/IFN-alpha-IFNAR-IN-1.html
https://www.selleckchem.com/products/ifn-alpha-ifnar-in-1-hydrochloride.html
https://www.glpbio.com/ifn-alpha-ifnar-in-1-ifn-alpha-and-ifnar-interaction-inhibitor.html
https://www.bioscience.co.uk/product~1086367
https://www.medchemexpress.com/IFN-alpha-IFNAR-IN-1-hydrochloride.html
http://file.medchemexpress.com/batch_PDF/HY-12836A/IFN-alpha-IFNAR-IN-1-hydrochloride-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC42604.html
https://www.addgene.org/protocols/ppe/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

10. westlab.com [westlab.com]

11. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

12. uab.edu [uab.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
IFN alpha-IFNAR-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674420#personal-protective-equipment-for-
handling-ifn-alpha-ifnar-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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